Cas no 1707581-15-4 (6-Bromo-2-morpholinonitrobenzene)

6-Bromo-2-morpholinonitrobenzene is a nitro-substituted aromatic compound featuring a bromine atom at the 6-position and a morpholine moiety at the 2-position. This structurally distinct molecule serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its electron-withdrawing nitro group and bromine substituent enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. The morpholine ring contributes to solubility and stability, facilitating further derivatization. This compound is well-suited for applications requiring regioselective modifications, offering synthetic flexibility for researchers in medicinal chemistry and material science. Proper handling under controlled conditions is recommended due to its potential reactivity.

6-Bromo-2-morpholinonitrobenzene structure

1707581-15-4 structure

Product Name:6-Bromo-2-morpholinonitrobenzene

CAS No:1707581-15-4

MF:C₁₀H₁₁BrN₂O₃

MW:287.109941720963

CID:4704098

Update Time:2025-08-03

6-Bromo-2-morpholinonitrobenzene Chemical and Physical Properties

Names and Identifiers

- 6-bromo-2-morpholinonitrobenzene
- 4-(3-Bromo-2-nitrophenyl)morpholine
- 6-Bromo-2-morpholinonitrobenzene
- Inchi： 1S/C10H11BrN2O3/c11-8-2-1-3-9(10(8)13(14)15)12-4-6-16-7-5-12/h1-3H,4-7H2
- InChI Key： FWHYZOKAMYNIFS-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])N1CCOCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 253
Topological Polar Surface Area: 58.3

6-Bromo-2-morpholinonitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM509219-1g	4-(3-Bromo-2-nitrophenyl)morpholine	1707581-15-4	97%	1g	$700	2022-09-29

6-Bromo-2-morpholinonitrobenzene Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Related Categories

Additional information on 6-Bromo-2-morpholinonitrobenzene

Recent Advances in the Study of 6-Bromo-2-morpholinonitrobenzene (CAS: 1707581-15-4) in Chemical Biology and Pharmaceutical Research

6-Bromo-2-morpholinonitrobenzene (CAS: 1707581-15-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, biological activity, and mechanisms of action, providing valuable insights into its therapeutic potential. This research brief aims to summarize the latest findings related to this compound, highlighting its role in advancing our understanding of chemical biology and its implications for drug development.

The synthesis of 6-Bromo-2-morpholinonitrobenzene has been optimized in recent studies, with researchers employing novel catalytic methods to improve yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further biological testing. Additionally, the structural elucidation of 6-Bromo-2-morpholinonitrobenzene has been achieved through advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its molecular configuration and stability under various conditions.

In terms of biological activity, 6-Bromo-2-morpholinonitrobenzene has shown promising results in preliminary assays targeting specific enzymatic pathways. For instance, it has been identified as a potential inhibitor of certain kinases involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a lead molecule for the development of new anti-inflammatory or anticancer agents. Further in vitro and in vivo studies are underway to validate these observations and explore its pharmacokinetic properties.

The mechanistic studies of 6-Bromo-2-morpholinonitrobenzene have revealed its interaction with key cellular targets, shedding light on its mode of action at the molecular level. Computational modeling and molecular docking simulations have been employed to predict binding affinities and identify potential off-target effects. These studies are essential for optimizing the compound's efficacy and minimizing adverse effects in future therapeutic applications.

In conclusion, the recent research on 6-Bromo-2-morpholinonitrobenzene (CAS: 1707581-15-4) underscores its potential as a valuable tool in chemical biology and a promising candidate for drug development. The ongoing studies are expected to provide deeper insights into its biological activities and therapeutic applications, paving the way for its eventual translation into clinical use. Researchers and industry professionals are encouraged to stay updated on these developments, as they may have significant implications for the future of pharmaceutical science.